Cas no 2227910-70-3 (rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227910-70-3
• MF: C₁₀H₇F₂NO₄
• MW: 243.163689851761
• CID: 6355193
• PubChem ID: 165826437
• Update Time: 2025-10-30

rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid
• 2227910-70-3
• EN300-1795514

• Inchi： 1S/C10H7F2NO4/c11-6-1-2-7(13(16)17)9(12)8(6)4-3-5(4)10(14)15/h1-2,4-5H,3H2,(H,14,15)/t4-,5-/m1/s1
• InChI Key： VASJUIRPILKQDU-RFZPGFLSSA-N
• SMILES： FC1C(=CC=C(C=1[C@@H]1C[C@H]1C(=O)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.03431403g/mol
• Monoisotopic Mass: 243.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1Ų

Additional information on rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227910-70-3)

Rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227910-70-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural properties and potential applications. This compound belongs to the class of cyclopropanecarboxylic acids and features a cyclopropane ring substituted with a 2,6-difluoro-3-nitrophenyl group. The racemic nature of the compound implies the presence of both enantiomers, which can have distinct biological activities and pharmacological profiles.

The synthesis of rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid has been a subject of extensive research. Recent studies have focused on developing efficient and scalable methods to produce this compound with high purity and yield. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have shown promise in achieving high stereoselectivity and functional group tolerance. These advancements not only enhance the synthetic accessibility of the compound but also facilitate its application in various scientific and industrial contexts.

In the realm of medicinal chemistry, rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid has been investigated for its potential therapeutic properties. The presence of the nitro group and fluorine substituents imparts unique electronic and steric effects that can influence the compound's interactions with biological targets. For instance, preliminary studies have suggested that this compound may exhibit anti-inflammatory and anti-cancer activities by modulating specific signaling pathways involved in inflammation and cell proliferation.

One of the key areas of research has been the evaluation of rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid as a lead compound for drug development. In vitro assays have demonstrated that it can effectively inhibit the activity of certain enzymes and receptors implicated in disease processes. For example, it has shown promising inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary in vivo studies in animal models have indicated that this compound can reduce tumor growth and improve overall survival rates in certain cancer types.

The structural complexity of rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the cyclopropane ring or the phenyl group, researchers can gain insights into how these changes affect the compound's biological activity and pharmacokinetic properties. Such studies are crucial for optimizing lead compounds and advancing them through preclinical development stages.

Beyond its potential therapeutic applications, rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid has also found utility in materials science and chemical biology. Its unique electronic properties make it suitable for use in various functional materials, such as polymers and coatings with enhanced stability and performance. In chemical biology, this compound can serve as a tool molecule to probe specific biological processes or to develop new assays for drug screening.

The environmental impact of rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid is another important consideration. Recent studies have focused on developing greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. For example, catalytic systems based on earth-abundant metals have shown promise in achieving high yields while maintaining environmental sustainability.

In conclusion, rac-(1R,2R)-2-(2,6-difluoro-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227910-70-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.